Cas no 57469-76-8 (Ibuprofen lysinate)
Ibuprofen lysinate structure
Product Name:Ibuprofen lysinate
CAS No:57469-76-8
MF:C19H32N2O4
MW:352.468385696411
CID:57139
PubChem ID:9863332
Update Time:2025-04-18
Ibuprofen lysinate Chemical and Physical Properties
Names and Identifiers
-
- Ibuprofen lysinate
- 2-(4-Isobutylphenyl)propionic acid lysinate
- 2,6-diaminohexanoic acid,2-[4-(2-methylpropyl)phenyl]propanoic acid
- (2R)-2,6-diaminohexanoic acid
- D,L-lysine salt of 2-(4-isobutyl-phenyl)-propionic acid
- IBUPROFEN LYSINE
- ibuprofen-lysinate
- Lysin p-Isobutylphenylpropionat
- lysine p-isobutylphenylpropionate
- (RS)-2-(4-(2-Methylpropyl)phenyl)propanoic acid D,L-lysine salt
- AC-32764
- NeoProfen;ibuprofen-Lys
- 2,6-Diaminohexanoic acid;2-[4-(2-methylpropyl)phenyl]propanoic acid
- FT-0670262
- (RS)-2-[4-(2-methylpropyl)phenyl]propanoic acid D,L-lysine salt
- Ibuprofen DL-lysine
- AC-19865
- 079X7DL13M
- 57469-76-8
- DL-LYSINE, MONO(.ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE)
- DTXSID50432054
- (2S)-2,6-diaminohexanoic acid;2-[4-(2-methylpropyl)phenyl]propanoic acid
- 2,6-Diaminohexanoic acid compound with 2-(4-isobutylphenyl)propanoic acid (1:1)
- Lysine, mono(alpha-methyl-4-(2-methylpropyl)benzeneacetate)
- starbld0004237
- FT-0670261
- (R)-(-)-IBUPROFEN, (S)-(+)-LYSINATE
- BCP27681
- SCHEMBL44616
- DL-Lysine, mono(alpha-methyl-4-(2-methylpropyl)benzeneacetate)
- Ibuprofen D,L-lysinate
- AKOS015963349
- LYSINE, .ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE (1:1)
- LYSINE, MONO(.ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE)
- Lysine, alpha-methyl-4-(2-methylpropyl)benzeneacetate (1:1)
- UNII-079X7DL13M
-
- Inchi： 1S/C13H18O2.C6H14N2O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;7-4-2-1-3-5(8)6(9)10/h4-7,9-10H,8H2,1-3H3,(H,14,15);5H,1-4,7-8H2,(H,9,10)
- InChI Key： IHHXIUAEPKVVII-UHFFFAOYSA-N
- SMILES： OC(C(CCCCN)N)=O.OC(C(C)C1C=CC(=CC=1)CC(C)C)=O
Computed Properties
- Exact Mass: 352.23600
- Monoisotopic Mass: 352.236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 309
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127A^2
Experimental Properties
- Boiling Point: 319.6 °C at 760 mmHg
- Flash Point: 319.6 °C at 760 mmHg
- PSA: 126.64000
- LogP: 4.00110
Ibuprofen lysinate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ibuprofen lysinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I400135-1mg |
Ibuprofen Lysinate |
57469-76-8 | 1mg |
$64.00 | 2023-05-18 | ||
| TRC | I400135-2.5mg |
Ibuprofen Lysinate |
57469-76-8 | 2.5mg |
$92.00 | 2023-05-18 | ||
| Key Organics Ltd | HS-0089-1MG |
Ibuprofen Lysinate |
57469-76-8 | >97% | 1mg |
£36.00 | 2023-09-07 | |
| Key Organics Ltd | HS-0089-5MG |
Ibuprofen Lysinate |
57469-76-8 | >97% | 5mg |
£42.00 | 2023-09-07 | |
| Key Organics Ltd | HS-0089-10MG |
Ibuprofen Lysinate |
57469-76-8 | >97% | 10mg |
£51.00 | 2023-09-07 | |
| Biosynth | HCA46976-1 mg |
Ibuprofen lysinate |
57469-76-8 | 1mg |
$140.00 | 2023-01-04 | ||
| Biosynth | HCA46976-5 mg |
Ibuprofen lysinate |
57469-76-8 | 5mg |
$455.00 | 2023-01-04 | ||
| Biosynth | HCA46976-10 mg |
Ibuprofen lysinate |
57469-76-8 | 10mg |
$728.00 | 2023-01-04 | ||
| Biosynth | HCA46976-25 mg |
Ibuprofen lysinate |
57469-76-8 | 25mg |
$1,365.00 | 2023-01-04 | ||
| Biosynth | HCA46976-50 mg |
Ibuprofen lysinate |
57469-76-8 | 50mg |
$2,184.00 | 2023-01-04 |
Ibuprofen lysinate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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